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Compound of Interest

Compound Name: 2-Chloro-5-methylbenzoic Acid

Cat. No.: B1347271 Get Quote

Essential Safety and Handling Guide for 2-Chloro-5-
methylbenzoic Acid
This guide provides immediate, essential safety and logistical information for handling 2-
Chloro-5-methylbenzoic Acid in a laboratory setting. The following procedures are critical for

the safety of all personnel and to ensure regulatory compliance.

Hazard Identification and Classification
2-Chloro-5-methylbenzoic Acid is a solid organic compound that presents several health

hazards. Proper handling is crucial to minimize exposure and associated risks.

Hazard Class GHS Classification Description

Acute Toxicity, Oral Category 4 Harmful if swallowed.

Serious Eye Damage Category 1 Causes serious eye damage.

Skin Irritation Category 2 Causes skin irritation.

Respiratory Irritation Category 3
May cause respiratory

irritation.
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When handling 2-Chloro-5-methylbenzoic Acid, the following personal protective equipment

is mandatory to prevent exposure.

PPE Category Specification Rationale

Eye/Face Protection
Chemical safety goggles and a

face shield.

Protects against dust particles

and potential splashes,

preventing serious eye

damage.

Hand Protection
Nitrile or neoprene gloves.[1]

[2]

Provides a barrier against skin

contact, preventing irritation.[1]

Inspect gloves for integrity

before each use.

Body Protection A flame-resistant lab coat.

Protects against accidental

spills and contamination of

personal clothing.

Respiratory Protection

A NIOSH-approved air-

purifying respirator with

organic vapor and acid gas

cartridges, or a particulate

respirator for dusts.[3][4]

Required when handling the

powder outside of a fume hood

or when dust generation is

likely, to prevent respiratory

tract irritation.

Operational Plan: Handling and Storage
A systematic approach to handling and storing 2-Chloro-5-methylbenzoic Acid is essential for

laboratory safety.

Engineering Controls
Ventilation: Always handle 2-Chloro-5-methylbenzoic Acid in a well-ventilated area. For

procedures that may generate dust, such as weighing or transferring the solid, a certified

chemical fume hood is mandatory.

Eyewash and Safety Shower: Ensure that a properly functioning eyewash station and safety

shower are readily accessible in the immediate work area.
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Standard Operating Procedure for Handling
Preparation:

Designate a specific area for handling 2-Chloro-5-methylbenzoic Acid.

Ensure the work area is clean and free of clutter.

Assemble all necessary equipment and PPE before handling the chemical.

Verify that the safety data sheet (SDS) is accessible.

Handling the Chemical:

Don the appropriate PPE as specified in the table above.

Carefully open the container, avoiding the creation of dust.

Use a spatula or other appropriate tool to transfer the solid. Avoid scooping in a manner

that generates airborne particles.

If weighing the compound, do so in a fume hood or a ventilated balance enclosure.

Keep the container tightly closed when not in use.

Post-Handling:

Clean the work area thoroughly with an appropriate solvent and decontaminate any

equipment used.

Properly remove and dispose of contaminated PPE.

Wash hands thoroughly with soap and water after handling the chemical, even if gloves

were worn.

Storage
Store 2-Chloro-5-methylbenzoic Acid in a tightly sealed, properly labeled container.
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Keep the container in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong oxidizing agents.

Disposal Plan
Proper disposal of 2-Chloro-5-methylbenzoic Acid and its waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection
Halogenated Waste Stream: 2-Chloro-5-methylbenzoic Acid is a halogenated organic

compound.[5] All solid waste, contaminated materials (e.g., gloves, weighing paper), and

solutions containing this chemical must be collected in a designated, clearly labeled

hazardous waste container for halogenated organic waste.[5][6]

Avoid Mixing: Do not mix halogenated waste with non-halogenated waste streams.[6]

Disposal Procedure
Solid Waste:

Collect all solid 2-Chloro-5-methylbenzoic Acid waste and contaminated disposable

materials in a sealed, labeled container.

The label should clearly indicate "Hazardous Waste," "Halogenated Organic Solid," and

list the chemical name.

Liquid Waste:

If the chemical is dissolved in a solvent, collect the solution in a designated, sealed, and

labeled container for halogenated liquid waste.

The label should include the chemical name and the solvent used.

Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.
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Incineration at a permitted hazardous waste facility is a common and effective disposal

method for halogenated organic compounds.[7]

Emergency Procedures
Emergency Situation Action

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids. Seek immediate medical

attention.

Skin Contact

Immediately remove contaminated clothing and

wash the affected area with plenty of soap and

water. Seek medical attention if irritation

persists.

Inhalation
Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. Cover the spill

with an inert absorbent material. Carefully

sweep up the material and place it in a sealed

container for hazardous waste disposal.

Ventilate the area and wash the spill site after

material pickup is complete.

Workflow for Safe Handling of 2-Chloro-5-methylbenzoic
Acid
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Safe Handling Workflow for 2-Chloro-5-methylbenzoic Acid
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Caption: Workflow for the safe handling of 2-Chloro-5-methylbenzoic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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